4,6-dimethoxyisoquinolin-1(2H)-one
Cat. No. B8658289
M. Wt: 205.21 g/mol
InChI Key: DSCYPAFGAWSCNA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08957203B2
Procedure details
To a solution of 7-fluoro-6-methoxyisoquinolin-1(2H)-one (7 g, 40.0 mmol) in methanol (70 ml) was added iodozobenzenediacetate (14.16 g, 40.0 mmol) followed by methane sulphonic acid (11.52 g, 120 mmol) at room temperature. The reaction mass was heated at reflux for 3 h. The solvent was evaporated and the residue was diluted with cold water. The precipitated solid was filtered, washed with water to get crude compound (4 g, 48.8%) as a light red colored solid. 1H NMR (400 MHz, DMSO): δ ppm 8.11-8.09 (d, J=8 Hz, 1H), 7.19 (s, 1H), 7.13-7.11 (d, J=8 Hz, 1H), 6.72-6.71 (d, J=12 Hz, 1H), 3.89 (s, 3H), 3.79 (s, 3H); MS: MS m/z 206.1 (M++1).
Name
Yield
48.8%
Identifiers
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REACTION_CXSMILES
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F[C:2]1[CH:11]=[C:10]2[C:5]([CH:6]=[CH:7][NH:8][C:9]2=[O:12])=[CH:4][C:3]=1[O:13][CH3:14].CS(O)(=O)=O.[CH3:20][OH:21]>>[CH3:20][O:21][C:6]1[C:5]2[C:10](=[CH:11][CH:2]=[C:3]([O:13][CH3:14])[CH:4]=2)[C:9](=[O:12])[NH:8][CH:7]=1
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Inputs
Step One
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Name
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|
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Quantity
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7 g
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Type
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reactant
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Smiles
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FC1=C(C=C2C=CNC(C2=C1)=O)OC
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Name
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Quantity
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70 mL
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Type
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reactant
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Smiles
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CO
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Step Two
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Name
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Quantity
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11.52 g
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Type
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reactant
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Smiles
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CS(=O)(=O)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mass was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 3 h
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Duration
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3 h
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CUSTOM
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Type
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CUSTOM
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Details
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The solvent was evaporated
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ADDITION
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Type
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ADDITION
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Details
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the residue was diluted with cold water
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FILTRATION
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Type
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FILTRATION
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Details
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The precipitated solid was filtered
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WASH
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Type
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WASH
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Details
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washed with water
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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COC1=CNC(C2=CC=C(C=C12)OC)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4 g | |
| YIELD: PERCENTYIELD | 48.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
